C9H9HgNaO2S

• Molecular Formula: C9H9HgNaO2S
• Molecular Weight: 404.82 g/mol
• InChI: InChI=1S/C7H6O2S.C2H5.Hg.Na/c8-7(9)5-3-1-2-4-6(5)10;1-2;;/h1-4,10H,(H,8,9);1H2,2H3;;/q;;2*+1/p-2
• InChIKey: RTKIYNMVFMVABJ-UHFFFAOYSA-L

Thimerosal Procurement: Preservative Differentiation

Thimerosal (thiomersal, merthiolate), the sodium salt of ethylmercurithiosalicylic acid, is an organomercurial antimicrobial preservative that has been used in multi-dose biological products since the 1930s [1]. It is approximately 49–50% mercury by weight and is metabolized to ethylmercury and thiosalicylate [2]. At concentrations of 0.001%–0.01% (w/v), thimerosal exhibits broad‑spectrum bacteriostatic and fungistatic activity and meets United States Pharmacopeia preservative‑efficacy criteria [3]. Its closest in‑class analogs include other organomercurials such as phenylmercuric acetate (PMA) and phenylmercuric nitrate (PMN), while functional alternatives include 2‑phenoxyethanol (2‑PE), benzalkonium chloride (BAK), and benzyl alcohol. The quantitative evidence below establishes where thimerosal’s performance profile diverges meaningfully from these comparators in ways that directly impact scientific selection and procurement decisions.

Workflow Multi-dose vaccine preservative efficacy studies

Selection Ophthalmic preservative compatibility profiling

Context Cold-chain antifungal preservation investigations

• [1] FDA. Thimerosal and Vaccines. U.S. Food and Drug Administration, 2025. View Source
• [2] Merck Veterinary Manual. Metals as Antiseptics and Disinfectants for Use With Animals. Merck & Co., 2022. View Source
• [3] FDA. Thimerosal and Vaccines. U.S. Food and Drug Administration, 2025. View Source

Thimerosal Substitution: Quantitative Risk Assessment Necessity

Preservatives that share a broad functional category (antimicrobial preservation of multi‑dose parenterals or ophthalmics) often exhibit radically different efficacy profiles depending on temperature, target organism, formulation matrix, and container‑closure system. Thimerosal’s mechanism—inhibition of microbial sulfhydryl‑containing enzymes via ethylmercury release—differs fundamentally from the membrane‑disrupting action of quaternary ammonium compounds such as benzalkonium chloride and from the protein‑denaturing activity of alcohols such as 2‑phenoxyethanol or benzyl alcohol [1]. Consequently, a preservative that meets European Pharmacopoeia (EP) acceptance criteria in one vaccine formulation at 25 °C may fail at 4 °C or against fungal challenge organisms, while another preservative shows the opposite temperature‑dependent profile [2][3]. The quantitative evidence presented in Section 3 demonstrates that thimerosal’s performance is highly context‑dependent: it can be superior to non‑mercurial alternatives in specific low‑temperature and ophthalmic applications, yet inferior under other regulatory test conditions. Generic substitution without direct comparative data therefore carries a risk of microbial contamination, formulation incompatibility, or regulatory non‑compliance that cannot be ignored during procurement.

Mechanism Enzyme inhibition via ethylmercury differs from membrane disruption by quaternary ammoniums; efficacy profiles may not align.

Temperature Low-temperature fungicidal performance may not transfer to non-mercurial alternatives such as 2-phenoxyethanol.

Container Rubber closures may adsorb thimerosal over time; non-adsorbing preservatives may avoid this failure mode but require validation.

• [1] Merck Veterinary Manual. Metals as Antiseptics and Disinfectants for Use With Animals. Merck & Co., 2022. View Source
• [2] Khandke L et al. Preservative of choice for Prev(e)nar 13™ in a multi-dose formulation. Vaccine. 2011;29(41):7144-7153. doi:10.1016/j.vaccine.2011.05.074. View Source
• [3] Influence of Temperature on the Efficacy of 2-Phenoxyethanol as a Preservative for Adsorbed Diphtheria-Purified Pertussis-Tetanus Combined Vaccine. J Health Sci. 2002;48(1):89-92. doi:10.1248/jhs.48.89. View Source

Thimerosal: Head-to-Head Evidence vs Alternatives

Cold-Chain Antifungal Activity vs 2-Phenoxyethanol

In a direct comparative study using adsorbed diphtheria‑purified pertussis‑tetanus (DPT) combined vaccine, thimerosal exhibited strong microbicidal activity against yeast and fungi at both 25 °C and 4 °C. In contrast, 2‑phenoxyethanol (2‑PE) showed only microbistatic activity against fungi at 4 °C, indicating a qualitative loss of fungicidal performance under cold‑storage conditions [1]. Neither preservative affected vaccine potency or toxicity. This finding is critical for multi‑dose vaccines that require reliable antifungal preservation throughout the cold chain (2–8 °C).

Cold-chain antifungal

Head-to-head

Thimerosal: fungicidal at 4°C; 2-PE: only fungistatic at 4°C in DPT vaccine matrix.

Reported cold-chain antifungal profile

Adsorbed DPT vaccine; challenge with yeast/fungi

Evidence Dimension	Antifungal activity at 4 °C in DPT vaccine formulation
Target Compound Data	Strong microbicidal activity against yeast and fungi at 4 °C
Comparator Or Baseline	2‑Phenoxyethanol (2‑PE): only microbistatic activity against fungi at 4 °C
Quantified Difference	Qualitative difference: thimerosal is fungicidal; 2‑PE is only fungistatic at 4 °C
Conditions	Adsorbed DPT vaccine; challenge with yeast and fungi; 4 °C and 25 °C storage

Why This Matters

Procurement decisions for vaccines distributed in regions without reliable cold-chain infrastructure should account for thimerosal's superior low‑temperature antifungal performance compared to the non‑mercurial alternative 2‑PE.

• [1] Influence of Temperature on the Efficacy of 2-Phenoxyethanol as a Preservative for Adsorbed Diphtheria-Purified Pertussis-Tetanus Combined Vaccine. J Health Sci. 2002;48(1):89-92. doi:10.1248/jhs.48.89. View Source

Cytotoxicity Kinetics vs Phenylmercuric Acetate in Conjunctival Cells

In a head‑to‑head cell‑culture study using Chang's human conjunctival epithelia, thimerosal and phenylmercuric acetate (PMA) were compared at three exposure durations. At the shortest exposure (5 s), thimerosal was approximately 3.8‑fold more cytotoxic than PMA (LD50 291.6 vs. 1,120.2 µg/mL). At 2 min, thimerosal remained approximately 4.8‑fold more cytotoxic (LD50 47.4 vs. 227.5 µg/mL). However, at 24 h, the LD50 values converged (2.2 vs. 2.6 µg/mL), indicating that long‑term cytotoxicity is comparable while short‑term toxicity differs markedly [1].

Short-term cytotoxicity

Head-to-head

LD50 at 5 s: 291.6 µg/mL (thimerosal) vs 1120.2 µg/mL (PMA); 3.8-fold higher cytotoxicity at transient exposure.

Transient exposure cytotoxicity context

Conjunctival epithelial cell model; LD50 by Van der Waerden

Evidence Dimension	Cytotoxicity (LD50) in Chang's human conjunctival epithelial cells
Target Compound Data	LD50 = 291.6 µg/mL (5 s), 47.4 µg/mL (2 min), 2.2 µg/mL (24 h)
Comparator Or Baseline	Phenylmercuric acetate (PMA): LD50 = 1,120.2 µg/mL (5 s), 227.5 µg/mL (2 min), 2.6 µg/mL (24 h)
Quantified Difference	Thimerosal is 3.8‑fold (5 s) and 4.8‑fold (2 min) more cytotoxic than PMA; at 24 h the difference is minimal (1.2‑fold)
Conditions	Chang's human conjunctival epithelial cell culture; serial dilution; LD50 calculated by Van der Waerden's method

Why This Matters

For ophthalmic formulations where transient high‑concentration exposure occurs (e.g., eye drops immediately after instillation), PMA may offer a wider short‑term safety margin, whereas for sustained‑release or long‑dwell formulations the two compounds carry comparable long‑term cytotoxicity risk.

• [1] Takahashi N. Cytotoxicity of Mercurial Preservatives in Cell Culture. Ophthalmic Res. 1982;14(1):63-69. doi:10.1159/000265178. View Source

European Pharmacopoeia Compliance vs 2-Phenoxyethanol in Conjugate Vaccine

In a formulation‑specific comparative study for Prev(e)nar 13™ pneumococcal conjugate vaccine, 2‑phenoxyethanol at 5.0 mg/dose met European Pharmacopoeia (EP) antimicrobial effectiveness acceptance criteria over a 30‑month period. In contrast, thimerosal at recommended doses (0.01%, 0.02%, and 0.04%, equivalent to 25, 50, and 100 µg mercury per dose) did not meet EP criteria. The rate of growth inhibition of Staphylococcus aureus by thimerosal was significantly slower than that of 2‑PE in both single and multi‑challenge studies [1].

EP criteria compliance

Head-to-head

Thimerosal 0.01–0.04% failed EP antimicrobial effectiveness; 2-PE 5.0 mg/dose met criteria over 30 months in Prev(e)nar 13™.

Regulatory preservative-efficacy context

S. aureus challenge; WHO multi-challenge method

Evidence Dimension	European Pharmacopoeia antimicrobial effectiveness acceptance (pass/fail) in Prev(e)nar 13™ formulation
Target Compound Data	Thimerosal 0.01%–0.04%: did not meet EP criteria
Comparator Or Baseline	2‑Phenoxyethanol 5.0 mg/dose: met EP criteria over 30 months
Quantified Difference	Pass vs. Fail under EP criteria; thimerosal growth inhibition of S. aureus was significantly slower
Conditions	Prev(e)nar 13™ vaccine formulation; EP single and WHO multi‑challenge methods; S. aureus challenge; 30‑month stability period

Why This Matters

For pneumococcal conjugate vaccine multi‑dose formulations seeking EP compliance, 2‑PE should be prioritized over thimerosal; thimerosal selection for new vaccine development in this product class carries a risk of failing regulatory preservative‑efficacy requirements.

• [1] Khandke L et al. Preservative of choice for Prev(e)nar 13™ in a multi-dose formulation. Vaccine. 2011;29(41):7144-7153. doi:10.1016/j.vaccine.2011.05.074. View Source

Stability in Chloramphenicol Eye Drops vs BAK and Benzyl Alcohol

In a comparative formulation study of chloramphenicol 0.5% eye drops, three preservatives were evaluated for their ability to maintain antibacterial activity over time. The formulation containing 0.01% thimerosal (F2) produced the best stability of inhibitory diameter against test organisms compared to formulations preserved with benzalkonium chloride or benzyl alcohol [1]. This indicates that for this specific active pharmaceutical ingredient (chloramphenicol), thimerosal provides superior long‑term preservation of antibacterial potency.

Antibacterial stability

Head-to-head

0.01% thimerosal produced highest inhibitory diameter stability among tested preservatives in chloramphenicol eye drops.

Reported preservative-API compatibility

Chloramphenicol 0.5%; agar diffusion; ranked vs BAK, benzyl alcohol

Evidence Dimension	Stability of antibacterial activity (inhibitory diameter) in chloramphenicol 0.5% eye drops
Target Compound Data	0.01% thimerosal (F2): best stability among tested preservatives
Comparator Or Baseline	Benzalkonium chloride and benzyl alcohol at unspecified concentrations: inferior stability
Quantified Difference	Qualitative ranking: Thimerosal > benzalkonium chloride > benzyl alcohol for stability of antibacterial activity
Conditions	Chloramphenicol 0.5% eye drop formulations; agar diffusion method; inhibitory diameter measurement over time

Why This Matters

For procurement of preservatives intended for chloramphenicol‑containing ophthalmic formulations, thimerosal at 0.01% offers empirically superior compatibility and antibacterial stability compared to the more commonly used BAK or benzyl alcohol.

• [1] Kusuma SAF, Abdassah M, Maryati F. Comparison of Preservatives Efficacy of Benzalkonium Chloride, Thimerosal and Benzyl Alcohol in Eye Drop Products Containing Chloramphenicol. Int J Appl Pharm. 2020;12(Special Issue 1):100-105. View Source

Concentration Potency vs 2-Phenoxyethanol

Thimerosal is effective as a preservative at concentrations of 0.001%–0.01% (w/v), equivalent to 10–100 µg/mL [1]. In the Prev(e)nar 13™ formulation, the recommended 2‑PE dose is 5.0 mg per 0.5 mL dose, i.e., approximately 10,000 µg/mL [2]. On a mass‑per‑volume basis, thimerosal achieves preservative efficacy at concentrations roughly 100‑ to 1,000‑fold lower than the 2‑PE concentration required to meet EP criteria in that specific formulation. This substantial difference in effective concentration has implications for formulation design, particularly when minimizing excipient load is desirable to reduce potential interactions with active ingredients or adjuvants.

Effective concentration

Cross-study

Thimerosal effective at 10–100 µg/mL; 2-PE requires ~10,000 µg/mL in comparable dose volumes — a 100- to 1000-fold lower mass concentration.

Low-mass excipient load context

Cross-study comparison; different vaccine matrices

Evidence Dimension	Effective preservative concentration range (mass/volume)
Target Compound Data	0.001%–0.01% (w/v) = 10–100 µg/mL
Comparator Or Baseline	2‑Phenoxyethanol: 5 mg/dose (approximately 10,000 µg/mL in a 0.5 mL dose)
Quantified Difference	Thimerosal is effective at 100‑ to 1,000‑fold lower mass concentration than 2‑PE in the compared formulations
Conditions	Cross‑study comparison: FDA monograph data for thimerosal range; Prev(e)nar 13™ formulation data for 2‑PE; different vaccine matrices

Why This Matters

In scenarios where reducing total excipient load is critical—such as formulations with sensitive antigens, adjuvants, or limited injection volume—thimerosal's potency at sub‑millimolar concentrations represents a meaningful advantage over 2‑PE, which requires substantially higher mass loading to achieve regulatory preservative efficacy.

• [1] FDA. Thimerosal and Vaccines. U.S. Food and Drug Administration, 2025. View Source
• [2] Khandke L et al. Preservative of choice for Prev(e)nar 13™ in a multi-dose formulation. Vaccine. 2011;29(41):7144-7153. doi:10.1016/j.vaccine.2011.05.074. View Source

Rubber Closure Adsorption Risk vs Phenylmercuric Salts

Thimerosal concentration in aqueous solutions and vaccines stored in rubber‑capped bottles decreases over time due to adsorption by the rubber closure. The rate and extent of loss are governed by the type of rubber, temperature, storage duration, and the ratio of liquid volume to rubber surface area [1]. Phenylmercuric salts (acetate, borate, nitrate) are also subject to adsorption and are no longer preferred antimicrobial preservatives because of their mercury content, but the specific adsorption kinetics differ by compound [1][2]. This incompatibility must be factored into formulation development: thimerosal‑containing products may require overages or alternative closure systems to maintain effective preservative concentrations throughout shelf life, a consideration not equally applicable to non‑adsorbing preservatives such as 2‑phenoxyethanol.

Rubber closure adsorption

Supporting evidence

Thimerosal concentration declines over time in rubber-capped containers; loss depends on rubber type, temperature, and volume-to-surface ratio.

Container-closure compatibility review

Not quantified; may require overages or alternative closures

Evidence Dimension	Preservative loss due to rubber closure adsorption
Target Compound Data	Thimerosal concentration decreases over time in rubber‑capped containers; loss depends on rubber type, temperature, storage duration, and volume‑to‑surface ratio
Comparator Or Baseline	Phenylmercuric salts also undergo adsorption; 2‑phenoxyethanol is not reported to be adsorbed by rubber closures
Quantified Difference	Not quantified as a single value; the phenomenon is documented and formulation‑dependent [1]
Conditions	Aqueous solutions and vaccines stored in rubber‑capped bottles; variable rubber types, temperatures, and storage durations

Why This Matters

Procurement and formulation decisions for multi‑dose parenterals must account for potential thimerosal loss to rubber closures, which can compromise long‑term preservative efficacy; alternatives such as 2‑PE may avoid this failure mode entirely.

• [1] Birner J et al. Thimerosal as a Preservative in Biological Preparations. III. Factors Affecting the Concentration of Thimerosal in Aqueous Solutions and in Vaccines Stored in Rubber-Capped Bottles. J Pharm Sci. 1964;53(10):1264-1267. View Source
• [2] Excipient-drug interactions in parenteral formulations. J Pharm Sci. 2002;91(11):2283-2300. (Citing Birner et al. on thimerosal adsorption by rubber closures and incompatibility with phenylmercuric salts.) View Source

Thimerosal: Evidence-Based Application Scenarios

Cold-Chain Antifungal Preservation for Multi-Dose Vaccines

For multi‑dose vaccine formulations—particularly adsorbed DPT or similar alum‑adjuvanted products—that must maintain sterility against fungal contamination throughout cold‑chain distribution, thimerosal provides fungicidal activity at 4 °C that the non‑mercurial alternative 2‑phenoxyethanol cannot match (which shows only fungistatic activity at this temperature) [1]. Procurement of thimerosal is justified when the risk of fungal contamination in cold‑stored multi‑dose vials outweighs the environmental and toxicity concerns associated with organomercurials, and when alternative preservatives have been shown to lose fungicidal performance at low temperatures.

Chloramphenicol Eye Drops: Preservative-API Compatibility

In chloramphenicol 0.5% eye drops, thimerosal at 0.01% demonstrated superior long‑term stability of antibacterial activity compared to both benzalkonium chloride and benzyl alcohol [2]. For procurement of preservatives specifically for chloramphenicol‑based ophthalmic products, thimerosal should be prioritized over these alternatives based on empirical compatibility data, provided that the risk–benefit assessment for mercury‑containing preservatives in ocular tissues is acceptable for the target patient population.

Minimizing Excipient Load with Organomercurial Preservatives

Thimerosal achieves broad‑spectrum preservative efficacy at mass concentrations two to three orders of magnitude lower than those required for 2‑phenoxyethanol (10–100 µg/mL vs. approximately 10,000 µg/mL in comparable vaccine dose volumes) [3][4]. In formulations where total excipient burden must be minimized—for instance, to reduce potential interference with antigen immunogenicity, adjuvant function, or analytical characterization—thimerosal's high potency per unit mass offers a procurement rationale over bulkier alternatives, provided that organomercurial use is acceptable under the relevant regulatory framework.

EP-Compliant Conjugate Vaccines: Preservative Selection

In pneumococcal conjugate vaccine multi‑dose formulations analogous to Prev(e)nar 13™, thimerosal at concentrations up to 0.04% (100 µg mercury per dose) failed to meet European Pharmacopoeia antimicrobial effectiveness acceptance criteria, whereas 2‑phenoxyethanol at 5.0 mg/dose met all criteria over a 30‑month period and provided significantly faster growth inhibition of S. aureus [4]. Procurement of thimerosal for new conjugate vaccine development targeting EP compliance is therefore contraindicated based on direct comparative evidence; 2‑PE is the evidence‑based choice for this product class.

Application

Selection Property

Validation Focus

Cold-chain multi-dose vaccine preservation

Low-temperature fungicidal activity

Antifungal efficacy at 2–8°C in vaccine matrices

Chloramphenicol ophthalmic formulation studies

Preservative-API compatibility

Long-term antibacterial stability in chloramphenicol eye drops

Excipient-minimized vaccine formulation design

Mass-based preservative potency

Excipient load reduction with maintained antimicrobial preservation

Conjugate vaccine preservative selection

EP antimicrobial effectiveness criteria

Preservative efficacy under EP regulatory conditions

• [1] Influence of Temperature on the Efficacy of 2-Phenoxyethanol as a Preservative for Adsorbed Diphtheria-Purified Pertussis-Tetanus Combined Vaccine. J Health Sci. 2002;48(1):89-92. doi:10.1248/jhs.48.89. View Source
• [2] Kusuma SAF, Abdassah M, Maryati F. Comparison of Preservatives Efficacy of Benzalkonium Chloride, Thimerosal and Benzyl Alcohol in Eye Drop Products Containing Chloramphenicol. Int J Appl Pharm. 2020;12(Special Issue 1):100-105. View Source
• [3] FDA. Thimerosal and Vaccines. U.S. Food and Drug Administration, 2025. View Source
• [4] Khandke L et al. Preservative of choice for Prev(e)nar 13™ in a multi-dose formulation. Vaccine. 2011;29(41):7144-7153. doi:10.1016/j.vaccine.2011.05.074. View Source